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Compound of Interest

Compound Name: ARQ-751

Cat. No.: B1192151

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling ARQ-751 (Vevorisertib), a potent and selective pan-AKT inhibitor. Adherence to these

protocols is critical for minimizing risk and ensuring the integrity of your research.

ARQ-751 is an orally active inhibitor of all three AKT isoforms (AKT1, AKT2, and AKT3), which

are key components of the PI3K/AKT/mTOR signaling pathway.[1][2][3] Dysregulation of this

pathway is a frequent event in human cancers, making it a significant target for therapeutic

intervention.[4] Due to its potent biological activity, proper handling and disposal are crucial.

Personal Protective Equipment (PPE) and Handling
When working with ARQ-751, a comprehensive approach to personal protection is necessary.

The following table summarizes the required PPE and handling precautions.
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Protective Measure Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[5]

To prevent eye contact with the

compound, which could cause

irritation.

Hand Protection
Chemical impermeable gloves

(inspected prior to use).[5]

To prevent skin contact.

Contaminated gloves should

be disposed of immediately.

Body Protection
Fire/flame resistant and

impervious clothing.[5]

To protect against accidental

spills and splashes.

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[5]

To prevent inhalation of dust or

aerosols.

Ventilation
Handle in a well-ventilated

place.[5]

To minimize inhalation

exposure.

General Handling Procedures:

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools to prevent ignition from electrostatic discharge.[5]

Wash hands thoroughly after handling.

Emergency Procedures and First Aid
In the event of accidental exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[5]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a doctor.

Storage and Disposal
Proper storage and disposal are essential for safety and to prevent environmental

contamination.
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Aspect Procedure

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place. Store apart from

foodstuff containers or incompatible materials.

[5] For long-term storage, it is recommended to

store the powder at -20°C for up to 2 years. In

solvent, it should be stored at -20°C for up to 1

month.[6]

Spill Management

Prevent further leakage or spillage if safe to do

so. Do not let the chemical enter drains. Collect

spillage with a suitable absorbent material and

arrange for disposal.[5]

Disposal

Dispose of waste in accordance with local,

state, and federal regulations. Do not discharge

into the environment.[5]

ARQ-751 Mechanism of Action: The PI3K/AKT
Signaling Pathway
ARQ-751 is an allosteric inhibitor that targets the serine/threonine protein kinase AKT.[7] It

functions by binding to a region between the pleckstrin homology (PH) domain and the kinase

domain of AKT, stabilizing the protein in a "closed" or inactive conformation.[7] This prevents

the recruitment of AKT to the plasma membrane, a crucial step for its activation.[7] By inhibiting

AKT, ARQ-751 effectively blocks downstream signaling in the PI3K/AKT/mTOR pathway, which

can lead to a reduction in tumor cell proliferation and the induction of apoptosis.[3]
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Caption: PI3K/AKT signaling pathway and the inhibitory action of ARQ-751.

Experimental Protocol: Cell Viability Assay
The following is a generalized protocol for assessing the effect of ARQ-751 on cancer cell

viability.
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Step Procedure

1. Cell Seeding

Seed cancer cells in a 96-well plate at a

predetermined density and allow them to adhere

overnight.

2. Compound Treatment

Treat the cells with a serial dilution of ARQ-751

(e.g., 0.1 nM to 10 µM) and a vehicle control

(e.g., DMSO).

3. Incubation
Incubate the cells for a specified period (e.g., 72

hours) under standard cell culture conditions.

4. Viability Assessment

Measure cell viability using a standard method

such as MTT, MTS, or a luminescent-based

assay (e.g., CellTiter-Glo®).

5. Data Analysis

Calculate the half-maximal inhibitory

concentration (IC50) by plotting the percentage

of cell viability against the log concentration of

ARQ-751 and fitting the data to a dose-

response curve.

This guide is intended to provide a foundation for the safe and effective use of ARQ-751 in a

laboratory setting. Always consult the most up-to-date Safety Data Sheet (SDS) and your

institution's safety protocols before beginning any experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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